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An In-depth Technical Guide to the Physical Properties of (S)-Boc-2,3-diaminopropionic Acid

Introduction

(S)-2-[(tert-Butoxycarbonyl)amino]-3-aminopropionic acid, commonly referred to in literature
and supplier catalogs as Na-Boc-L-2,3-diaminopropionic acid or simply Boc-Dap-OH, is a non-
canonical amino acid derivative of paramount importance in the fields of peptide chemistry,
drug development, and bioconjugation. Its unique structure, featuring a chiral center and two
distinct amino groups—one protected by the acid-labile tert-butyloxycarbonyl (Boc) group and a
free primary amine at the B-position—renders it a versatile building block for creating complex
molecular architectures.

The strategic placement of the Boc group on the a-amino group allows for selective chemical
manipulations, enabling its use in solid-phase peptide synthesis (SPPS) to introduce
branching, cyclization, or points for conjugation.[1] Understanding the fundamental physical
properties of this compound is not merely an academic exercise; it is a critical prerequisite for
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its effective use in the laboratory, ensuring reproducibility in synthesis, accuracy in analysis,

and stability in storage. This guide provides a comprehensive examination of these properties,

grounded in established analytical techniques and field-proven insights for researchers,

scientists, and drug development professionals.

Section 1: Core Physicochemical Properties

The foundational characteristics of a chemical reagent dictate its handling, reactivity, and

analytical profile. For (S)-Boc-2,3-diaminopropionic acid, these properties are well-defined by

commercial suppliers, though minor variations exist depending on the grade and isomeric

purity.

Table 1. Summary of Core Physicochemical Properties

Property

Chemical Name

Value

(S)-2-[(tert-
Butoxycarbonyl)amino]-3-
aminopropionic acid

Source(s)

[213]

Na-Boc-L-2,3-

Synonyms diaminopropionic acid, Boc- [2][3]
Dap-OH, Boc-Dpr-OH

CAS Number 73259-81-1 [2][3]

Molecular Formula CsH16N204 [2][3]

Molecular Weight 204.22 g/mol [2][3]
White to off-white solid or

Appearance ) [4]
crystalline powder

Melting Point 210 °C (with decomposition) [2][5]

| Optical Rotation | [0]2°/D +5.5 + 1° (c=1 in 1:1 Methanol/Water) |[2] |

Molecular Structure and Weight
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The molecular formula is CsH16N204, corresponding to a molecular weight of 204.22 g/mol .[2]
[3] This value is fundamental for all stoichiometric calculations in synthesis and for confirmation
by mass spectrometry, where the protonated molecular ion [M+H]* is typically observed at m/z
205.12.

Melting Point

The melting point is consistently reported at approximately 210 °C, with decomposition.[2][5]
This is a key indicator of purity. A broad melting range or a significant deviation from this value
would suggest the presence of impurities, such as residual solvents or diastereomers. The
decomposition aspect is typical for amino acids, which often degrade upon melting.

Optical Rotation

As a chiral molecule, its optical activity is a critical quality attribute that confirms the
enantiomeric integrity. The specific rotation is reported as +5.5 £+ 1° under defined conditions
(c=1, 1:1 MeOH/H20).[2] A measurement outside this range could indicate either racemization
during synthesis or storage, or the presence of the (R)-enantiomer. For any application where
stereochemistry is crucial, such as in the development of stereospecific pharmaceuticals,
polarimetry is an indispensable quality control test.

Section 2: Solubility Profile

The solubility of Boc-Dap-OH is governed by its amphiphilic character. The free carboxylic acid
and B-amino groups impart hydrophilicity and pH-dependent charge, while the bulky tert-butyl
group of the Boc protector confers significant hydrophobic character. A comprehensive,
experimentally-derived public solubility dataset is not available; therefore, this section provides
an illustrative profile based on chemical principles and a robust protocol for its experimental
determination.

Table 2: lllustrative Solubility Profile for (S)-Boc-2,3-diaminopropionic Acid
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Expected Solubility .
Solvent o Rationale
Classification
Both amino groups and
the carboxylic acid are
Water (pH < 2) Soluble protonated, leading to a
net positive charge and

good aqueous solubility.

The molecule is zwitterionic,

with a net neutral charge,
Water (pH 4-6) Sparingly Soluble minimizing its interaction with

water and leading to lower

solubility.

The carboxylic acid and -

amino group are deprotonated,
Water (pH > 9) Soluble leading to a net negative

charge and good aqueous

solubility.

These polar protic solvents can

solvate both the polar
Methanol / Ethanol Soluble ]

functional groups and the

nonpolar Boc group effectively.

The acidic solvent protonates
Acetic Acid Soluble the amino groups, enhancing
solubility.[5]

These polar aprotic solvents

are excellent at dissolving a
DMF / DMSO Freely Soluble wide range of organic

molecules, including protected

amino acids.

| Dichloromethane | Slightly Soluble | The polarity is likely insufficient to fully solvate the
zwitterionic character of the amino acid backbone. |
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Experimental Protocol for Solubility Determination
(Shake-Flask Method)

This protocol provides a reliable method for determining the saturation solubility of the

compound.

Preparation: Add an excess amount of solid Boc-Dap-OH to a known volume (e.g., 2 mL) of
the desired solvent in a sealed vial.

o Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) using a shaker for a
sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

¢ Phase Separation: Centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to
pellet the excess, undissolved solid.

o Sampling: Carefully extract a known volume of the supernatant without disturbing the solid
pellet.

o Quantification: Dilute the supernatant with an appropriate mobile phase and analyze its
concentration using a validated analytical technique, such as HPLC-UV, against a calibration
curve prepared from known standards.

o Calculation: The solubility is calculated based on the measured concentration and the
dilution factor.
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Workflow for experimental solubility determination.

Section 3: Spectroscopic and Structural
Characterization

Structural confirmation and characterization rely on a suite of analytical techniques. For a
molecule like Boc-Dap-OH, NMR spectroscopy confirms the covalent structure, mass
spectrometry verifies the molecular weight, and X-ray crystallography can provide definitive
proof of its three-dimensional structure.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure of the molecule in solution.
e 'H NMR: The proton NMR spectrum is expected to show several characteristic signals:

o Asharp singlet at approximately 1.4 ppm, integrating to 9 protons, corresponding to the
magnetically equivalent methyl groups of the tert-butyl moiety.

o A multiplet for the single proton on the a-carbon (Ca-H).
o A pair of diastereotopic multiplets for the two protons on the (3-carbon (CB-H-2).

o Broad signals for the amine (NH and NHz) and carboxylic acid (OH) protons, which may
exchange with deuterium in solvents like D20 or CDsOD.

e 13C NMR: The proton-decoupled carbon spectrum provides confirmation of the carbon
backbone:

o Signals for the three equivalent methyl carbons of the Boc group are expected around
28.3 ppm.[6]

o The quaternary carbon of the Boc group should appear at approximately 80.6 ppm.[6]
o Signals for the a-carbon and [3-carbon of the propionic acid backbone.

o Two distinct carbonyl carbon signals: one for the Boc group's urethane carbonyl (~155
ppm) and one for the carboxylic acid carbonyl (>170 ppm).

Protocol for NMR Data Acquisition

o Sample Preparation: Dissolve 5-10 mg of Boc-Dap-OH in ~0.6 mL of a suitable deuterated
solvent (e.g., DMSO-ds, D20 with pH adjustment, or CDsOD) in a standard 5 mm NMR tube.

e Instrument Setup: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or
higher). Tune and shim the instrument to achieve optimal magnetic field homogeneity.
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e 1H Spectrum Acquisition: Acquire a standard 1D proton spectrum using a 90° pulse. Set an
appropriate spectral width and acquisition time.

e 13C Spectrum Acquisition: Acquire a 1D carbon spectrum with proton decoupling (e.g., using
a DEPTQ or standard broadband decoupled sequence). A larger number of scans will be
required due to the lower natural abundance of 13C.

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction to
the acquired Free Induction Decays (FIDs). Reference the spectra to the residual solvent
signal or an internal standard (e.g., TMS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. (N-Boc-B-&&)-R&EER | Sigma-Aldrich [sigmaaldrich.com]
e 2. Boc-Dap-OH =98.0 TLC 73259-81-1 [sigmaaldrich.com]
e 3. Boc-Dap-OH | CBH16N204 | CID 2755946 - PubChem [pubchem.ncbi.nim.nih.gov]
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 To cite this document: BenchChem. [Physical properties of (S)-Boc-2,3-diaminopropionic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557222/docs#physical-properties-of-s-boc-2-3-
diaminopropionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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